Cas no 1804830-62-3 (2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804830-62-3
• MF: C₈H₄ClF₆NO₂
• MW: 295.566282272339
• CID: 4834574
• Update Time: 2025-05-23

2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6NO2/c9-2-4-5(18-8(13,14)15)1-3(6(17)16-4)7(10,11)12/h1H,2H2,(H,16,17)
• InChI Key： FDZKCLCFGJKNPB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)(F)F)C(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 422
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3

Additional information on 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804830-62-3)

2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, identified by its CAS number 1804830-62-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in its molecular framework, including a chloromethyl group, a hydroxy group, and two trifluoromethyl groups, contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The chloromethyl substituent at the 2-position of the pyridine ring introduces a reactive site for nucleophilic substitution reactions, enabling the facile introduction of other functional groups or biomolecules. This characteristic is particularly advantageous in drug discovery pipelines, where modifications at specific positions can fine-tune the pharmacokinetic and pharmacodynamic profiles of lead compounds. The presence of a hydroxy group at the 6-position further enhances the compound's versatility, as hydroxylated pyridines are known to exhibit enhanced solubility and metabolic stability, which are critical factors for successful drug development.

Moreover, the incorporation of two trifluoromethyl groups at the 3- and 5-positions significantly influences the electronic properties of the molecule. Trifluoromethyl groups are well-documented for their ability to modulate lipophilicity, metabolic stability, and binding affinity to biological targets. In particular, these groups can increase the metabolic resistance of drug candidates by preventing rapid oxidation or degradation by cytochrome P450 enzymes. This makes 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine an attractive building block for designing novel therapeutics that require prolonged half-lives and improved bioavailability.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound as a scaffold for drug design. Studies have demonstrated that pyridine derivatives with similar structural motifs can interact with a wide range of biological targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. For instance, virtual screening campaigns have identified several trifluoromethylated pyridines as potent inhibitors of kinases and other enzyme families relevant to therapeutic intervention. The reactivity of the chloromethyl group allows for further derivatization into more complex structures, such as peptidomimetics or small-molecule inhibitors with tailored binding properties.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. The unique electronic characteristics conferred by the trifluoromethyl groups make it a candidate for designing advanced materials with enhanced thermal stability or optical properties. Furthermore, modifications at the hydroxy and chloromethyl positions can yield derivatives with improved herbicidal or fungicidal activity, contributing to sustainable agricultural practices.

The synthesis of 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the various functional groups while maintaining regioselectivity. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing waste generation and improving scalability for industrial applications.

Evaluation of this compound's biological activity has revealed intriguing insights into its potential therapeutic utility. Preclinical studies have indicated that derivatives based on this scaffold exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and neurodegenerative diseases. The combination of lipophilicity modulation provided by trifluoromethyl groups with metabolic stability offered by hydroxylated moieties makes it an appealing candidate for further exploration in drug discovery programs targeting these conditions.

The growing interest in fluorinated compounds underscores their importance in modern medicinal chemistry. Fluoro-substituents enhance drug-like properties by improving solubility, bioavailability, and target engagement. The structural complexity of 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine exemplifies how strategic functionalization can yield molecules with multifaceted advantages for therapeutic development.

Future research directions may focus on exploring novel synthetic methodologies to access related analogs with optimized properties. Additionally, investigating the mechanism of action of this compound and its derivatives will provide valuable insights into their mode of interaction with biological targets, guiding rational design strategies for next-generation drugs.